Cas no 70-45-1 (L-Leucine, labeled withcarbon-14)

• Product Name: L-Leucine, labeled withcarbon-14
• CAS No: 70-45-1
• MF: C₆H₁₃NO₂
• MW: 143.128169775009
• CID: 569197
• PubChem ID: 13000947
• Update Time: 2025-04-19

L-Leucine, labeled withcarbon-14 Chemical and Physical Properties

Names and Identifiers

• L-Leucine, labeled withcarbon-14
• L-LEUCINE-UL-14C
• (14C)Leucine, L-
• 14C-Leucine
• l-(14C)Leucine
• 70-45-1

• Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1/i1+2,2+2,3+2,4+2,5+2,6+2
• InChI Key： ROHFNLRQFUQHCH-BBQWBCSSSA-N
• SMILES： O[14C]([14C@H]([14CH2][14CH]([14CH3])[14CH3])N)=O

Computed Properties

• Exact Mass: 131.094629
• Monoisotopic Mass: 131.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 63.3

Experimental Properties

• Melting Point: 293 deg C
• Boiling Point: Sublimes at 145-148 deg C. Decomposes at 293-295 deg C (rapid heating, sealed tube)
• PSA: 63.32000
• LogP: 1.14470

L-Leucine, labeled withcarbon-14 Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38